4-chloro-2-[4-(pyridin-2-yl)piperazin-1-yl]-1,3-benzothiazole

• IUPAC Name: 4-chloro-2-(4-pyridin-2-ylpiperazin-1-yl)-1,3-benzothiazole
• InChI: InChI=1S/C16H15ClN4S/c17-12-4-3-5-13-15(12)19-16(22-13)21-10-8-20(9-11-21)14-6-1-2-7-18-14/h1-7H,8-11H2
• InChI Key: HZGOGWKZXCAUQC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C16H15ClN4S
• Molecular Weight: 330.8 g/mol

Description

This compound belongs to the class of organic compounds known as thienopyridines. These are heterocyclic compounds containing a thiophene ring fused to a pyridine ring. Thiophene is a 5-membered ring consisting of four carbon atoms and one sulfur atom. Pyridine is a 6-membered ring consisting of five carbon atoms and one nitrogen center.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in previous studies. For example, single crystals were developed for certain compounds, and their molecular interactions were studied using docking studies.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in the literature. For example, a Diels–Alder reaction was used in the synthesis of certain compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the yield, melting point, and NMR data of certain compounds have been reported.

Scientific Research Applications

4-chloro-2-[4-(pyridin-2-yl)piperazin-1-yl]-1,3-benzothiazole has been used in a variety of scientific research applications due to its unique properties. It has been used in the study of proteins and their interactions with other molecules, as well as in the study of enzyme inhibition. It has also been used in the study of drug delivery, as it is able to interact with a variety of biological molecules. Additionally, this compound has been used in the study of gene regulation, as it is able to interact with DNA and RNA molecules.

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It’s known that piperazine derivatives can inhibit microtubule synthesis and cell cycle progression . They can also inhibit angiogenesis, which is critical to a tumor cell’s ability to grow and metastasize .

Biochemical Pathways

It’s known that compounds with similar structures can affect the growth and proliferation of mycobacterium tuberculosis .

Pharmacokinetics

The compound’s molecular weight (300794) suggests it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .

Result of Action

Similar compounds have been shown to exhibit significant activity against mycobacterium tuberculosis h37ra .

Advantages and Limitations for Lab Experiments

4-chloro-2-[4-(pyridin-2-yl)piperazin-1-yl]-1,3-benzothiazole has several advantages for lab experiments. It is a stable compound in aqueous solutions, and it is also non-toxic, making it safe to use in experiments. Additionally, it is able to interact with a variety of biological molecules, making it useful for studying proteins, enzymes, DNA, and RNA. However, this compound also has some limitations. It is not as effective as other compounds for studying certain biochemical and physiological processes, and it is not as cost-effective as other compounds.

Future Directions

The potential future directions for 4-chloro-2-[4-(pyridin-2-yl)piperazin-1-yl]-1,3-benzothiazole are numerous. It could be used to study the effects of drugs on the body, as well as the effects of various environmental factors. Additionally, it could be used to study the interactions between proteins and other molecules, as well as the interactions between DNA and RNA molecules. Furthermore, this compound could be used to study the effects of various drugs on the body, as well as the effects of different environmental factors. Finally, this compound could be used in the development of new drugs and therapies.

Synthesis Methods

4-chloro-2-[4-(pyridin-2-yl)piperazin-1-yl]-1,3-benzothiazole can be synthesized by reacting 2-pyridinecarbaldehyde with 4-chloropiperazine in the presence of 1,3-benzothiazole. The reaction is carried out in aqueous solution at a temperature of 80°C, and the reaction is complete after 8 hours. The product is then separated by column chromatography and purified by recrystallization.

Safety and Hazards

The safety and hazards of similar compounds have been evaluated. For instance, most active compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells, and the results indicated that the compounds are nontoxic to human cells.